Cas no 2034548-25-7 (N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-(thiophen-2-yl)methylethanediamide)

• Product Name: N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-(thiophen-2-yl)methylethanediamide
• CAS No: 2034548-25-7
• MF: C₁₇H₁₆N₂O₂S₃
• MW: 376.516139984131
• CID: 6316445
• PubChem ID: 119102153
• Update Time: 2025-05-23

N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-(thiophen-2-yl)methylethanediamide
• N1-(2-([2,3'-bithiophen]-5-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide
• N'-(thiophen-2-ylmethyl)-N-[2-(5-thiophen-3-ylthiophen-2-yl)ethyl]oxamide
• 2034548-25-7
• N-(2-{[2,3'-bithiophene]-5-yl}ethyl)-N'-[(thiophen-2-yl)methyl]ethanediamide
• AKOS026693580
• F6520-1428

• Inchi： 1S/C17H16N2O2S3/c20-16(17(21)19-10-14-2-1-8-23-14)18-7-5-13-3-4-15(24-13)12-6-9-22-11-12/h1-4,6,8-9,11H,5,7,10H2,(H,18,20)(H,19,21)
• InChI Key： KTTKJHRANHIEES-UHFFFAOYSA-N
• SMILES： S1C(C2=CSC=C2)=CC=C1CCNC(C(NCC1=CC=CS1)=O)=O

Computed Properties

• Exact Mass: 376.03739128g/mol
• Monoisotopic Mass: 376.03739128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 143Ų

Additional information on N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-(thiophen-2-yl)methylethanediamide

Research Brief on N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-(thiophen-2-yl)methylethanediamide (CAS: 2034548-25-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-(thiophen-2-yl)methylethanediamide (CAS: 2034548-25-7) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential clinical relevance. The compound's unique structural features, including its bithiophene and thiophene moieties, make it a subject of interest for researchers exploring novel drug candidates.

The synthesis of N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-(thiophen-2-yl)methylethanediamide has been optimized in recent studies, with a focus on improving yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve efficient production. The compound's structural characterization has been confirmed using NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring its chemical integrity and reproducibility for further studies.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key biological pathways. Preliminary data suggest that N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-(thiophen-2-yl)methylethanediamide exhibits selective activity against certain enzyme targets, including kinases and GPCRs, which are implicated in various disease states. Its ability to cross the blood-brain barrier has also been investigated, opening possibilities for central nervous system (CNS) applications. However, further pharmacokinetic and toxicological studies are required to fully assess its therapeutic potential.

The mechanism of action of this compound is currently under investigation. Computational modeling and molecular docking studies have provided insights into its binding interactions with target proteins. These studies suggest that the compound's unique conformation allows for specific interactions with active sites, potentially leading to enhanced selectivity and reduced off-target effects. Researchers are particularly interested in its potential application in oncology and neurodegenerative diseases, where its multimodal activity could offer advantages over existing therapies.

Recent patent filings and preclinical studies indicate growing commercial interest in N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-(thiophen-2-yl)methylethanediamide. Several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines, particularly for indications where current treatment options are limited. The compound's scaffold is being explored for structure-activity relationship (SAR) studies to optimize its pharmacological properties while maintaining its favorable safety profile.

Challenges remain in the development of this compound, including the need for improved formulation strategies to enhance its bioavailability and stability. Researchers are investigating various prodrug approaches and delivery systems to address these limitations. Additionally, the synthesis of enantiomerically pure forms of the compound is being pursued to better understand its stereochemical requirements for biological activity.

In conclusion, N-(2-{2,3'-bithiophene-5-yl}ethyl)-N'-(thiophen-2-yl)methylethanediamide represents an exciting area of research in medicinal chemistry. While significant progress has been made in understanding its chemical and biological properties, further studies are needed to fully realize its therapeutic potential. The coming years are likely to see increased research activity around this compound as its applications in various disease areas become more clearly defined.